Cas no 2229162-67-6 (tert-butyl N-methyl-N-{2-oxo-1-6-(pyrrolidin-1-yl)pyridin-3-ylethyl}carbamate)

• Product Name: tert-butyl N-methyl-N-{2-oxo-1-6-(pyrrolidin-1-yl)pyridin-3-ylethyl}carbamate
• CAS No: 2229162-67-6
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 6070028
• PubChem ID: 165650675
• Update Time: 2025-05-25

tert-butyl N-methyl-N-{2-oxo-1-6-(pyrrolidin-1-yl)pyridin-3-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{2-oxo-1-6-(pyrrolidin-1-yl)pyridin-3-ylethyl}carbamate
• EN300-1903424
• 2229162-67-6
• tert-butyl N-methyl-N-{2-oxo-1-[6-(pyrrolidin-1-yl)pyridin-3-yl]ethyl}carbamate

• Inchi： 1S/C17H25N3O3/c1-17(2,3)23-16(22)19(4)14(12-21)13-7-8-15(18-11-13)20-9-5-6-10-20/h7-8,11-12,14H,5-6,9-10H2,1-4H3
• InChI Key： DODXALDVQOSVQJ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1=CN=C(C=C1)N1CCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.18959167g/mol
• Monoisotopic Mass: 319.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl N-methyl-N-{2-oxo-1-6-(pyrrolidin-1-yl)pyridin-3-ylethyl}carbamate

Professional Introduction to Compound with CAS No. 2229162-67-6 and Product Name: *tert-butyl N-methyl-N-{2-oxo-1-[6-(pyrrolidin-1-yl)pyridin-3-ylethyl}carbamate

The compound with the CAS number 2229162-67-6 and the product name tert-butyl N-methyl-N-{2-oxo-1-[6-(pyrrolidin-1-yl)pyridin-3-ylethyl}carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of specific functional groups, such as the carbamate moiety and the pyridine ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit pharmacological activity. The structure of tert-butyl N-methyl-N-{2-oxo-1-[6-(pyrrolidin-1-yl)pyridin-3-ylethyl}carbamate incorporates elements that are known to enhance binding affinity and selectivity towards biological targets. Specifically, the pyrrolidinyl and pyridinyl moieties are frequently employed in medicinal chemistry due to their ability to interact with enzymes and receptors in a manner that can modulate biological pathways.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The carbamate group, in particular, is a versatile handle that can be used for further derivatization, allowing researchers to explore a wide range of pharmacological profiles. This flexibility is crucial in the early stages of drug discovery, where the goal is to identify compounds that exhibit promising biological activity.

Recent studies have highlighted the importance of optimizing molecular properties such as solubility, metabolic stability, and bioavailability. The tert-butyl group in the compound's name suggests that it may be designed to improve these properties. Tert-butyl groups are often incorporated into drug candidates to enhance lipophilicity, which can facilitate membrane penetration and improve oral bioavailability. This feature is particularly relevant in the context of developing small molecule drugs that must traverse biological barriers efficiently.

The pyrrolidin-1-yl substituent is another key feature that warrants further investigation. Pyrrolidine derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The incorporation of this moiety into the compound's structure suggests that it may possess similar therapeutic potential. Additionally, the presence of multiple nitrogen atoms provides multiple sites for hydrogen bonding interactions, which can be critical for binding to biological targets.

In terms of synthetic chemistry, the preparation of tert-butyl N-methyl-N-{2-oxo-1-[6-(pyrrolidin-1-yl)pyridin-3-ylethyl}carbamate involves multiple steps that require careful optimization. The synthesis typically begins with the formation of the pyridine core, followed by functionalization at various positions to introduce the desired substituents. Key reactions include condensation reactions, nucleophilic substitutions, and protection-deprotection strategies. Each step must be carefully controlled to ensure high yield and purity.

The use of modern computational methods has significantly accelerated the process of drug discovery in recent years. Molecular modeling techniques can be employed to predict how this compound will interact with biological targets such as enzymes and receptors. These predictions can guide experimental efforts by identifying potential lead compounds that are most likely to exhibit desired pharmacological effects. Additionally, computational methods can help optimize synthetic routes by predicting reaction outcomes before they are actually carried out in the laboratory.

Evaluation of pharmacological activity is another critical aspect of studying this compound. In vitro assays are commonly used to assess binding affinity and selectivity towards target proteins. These assays can provide valuable insights into the compound's potential therapeutic applications. For example, if the compound demonstrates high affinity for an enzyme involved in cancer cell proliferation, it may be further developed as an anticancer agent.

The importance of preclinical studies cannot be overstated. Before a compound can move into clinical trials, it must undergo rigorous testing to evaluate its safety and efficacy. Preclinical studies typically involve both in vitro and in vivo experiments to assess toxicity, pharmacokinetics, and pharmacodynamics. These studies provide essential data that can inform decisions about whether or not to proceed with human trials.

In conclusion, tert-butyl N-methyl-N-{2-oxo-1-[6-(pyrrolidin-1-y l)pyridin -3 -ylethyl}carbamate represents a promising candidate for further development in pharmaceutical research. Its unique structural features make it a versatile scaffold for exploring new therapeutic avenues. With continued research and development, this compound has the potential to contribute significantly to advancements in medicine.